Cas no 2108145-19-1 (2-Nitro-9,9-diphenyl-9H-fluorene)

• Product Name: 2-Nitro-9,9-diphenyl-9H-fluorene
• CAS No: 2108145-19-1
• MF: C₂₅H₁₇NO₂
• MW: 363.407986402512
• MDL: MFCD34601726
• CID: 4734729
• PubChem ID: 18730519
• Update Time: 2025-06-07

2-Nitro-9,9-diphenyl-9H-fluorene Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-9,9-diphenyl-9H-fluorene
• 2108145-19-1
• BS-49243
• F74699
• 2-nitro-9,9-diphenylfluorene
• 9H-Fluorene, 2-nitro-9,9-diphenyl

• MDL： MFCD34601726
• Inchi： 1S/C25H17NO2/c27-26(28)20-15-16-22-21-13-7-8-14-23(21)25(24(22)17-20,18-9-3-1-4-10-18)19-11-5-2-6-12-19/h1-17H
• InChI Key： OXSVUGQIMWWJSO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C2C3C=CC=CC=3C(C3C=CC=CC=3)(C3C=CC=CC=3)C2=C1)=O

Computed Properties

• Exact Mass: 363.125928785g/mol
• Monoisotopic Mass: 363.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 45.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 2-Nitro-9,9-diphenyl-9H-fluorene

2-Nitro-9,9-diphenyl-9H-fluorene (CAS No. 2108145-19-1): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

2-Nitro-9,9-diphenyl-9H-fluorene (CAS No. 2108145-19-1) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including materials science, pharmaceuticals, and organic synthesis. This compound belongs to the class of fluorenes, which are tricyclic aromatic hydrocarbons with a wide range of applications in both academic and industrial settings.

The molecular structure of 2-Nitro-9,9-diphenyl-9H-fluorene is characterized by a central fluorene core with two phenyl groups attached at the 9-position and a nitro group at the 2-position. This specific arrangement of functional groups imparts unique electronic and physical properties to the molecule, making it an attractive candidate for various chemical and biological studies.

In the realm of materials science, 2-Nitro-9,9-diphenyl-9H-fluorene has been explored for its potential use in organic electronics. Recent studies have shown that this compound exhibits excellent charge transport properties and can be used as a building block for the development of organic semiconductors and light-emitting diodes (LEDs). The presence of the nitro group enhances the electron-withdrawing capability of the molecule, which is crucial for improving the performance of organic electronic devices.

In pharmaceutical research, 2-Nitro-9,9-diphenyl-9H-fluorene has shown promise as a lead compound for the development of new therapeutic agents. The nitro group can be reduced to an amino group under physiological conditions, which can significantly alter the biological activity of the molecule. This property makes it an interesting candidate for prodrug design, where the active form of the drug is released in vivo through metabolic processes.

Additionally, 2-Nitro-9,9-diphenyl-9H-fluorene has been investigated for its potential anticancer properties. Studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting cellular signaling pathways. The exact mechanism of action is still under investigation, but preliminary results suggest that it may target specific proteins involved in cell cycle regulation and DNA repair.

The synthetic route to 2-Nitro-9,9-diphenyl-9H-fluorene has been well-documented in the literature. One common method involves the reaction of 2-nitrofluorenone with phenylmagnesium bromide followed by dehydrogenation to form the final product. This synthetic pathway is efficient and scalable, making it suitable for large-scale production if required.

In terms of analytical methods, high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used to characterize and quantify 2-Nitro-9,9-diphenyl-9H-fluorene. These techniques provide accurate and reliable data on the purity and identity of the compound, which is essential for both research and industrial applications.

The environmental impact of 2-Nitro-9,9-diphenyl-9H-fluorene is also an important consideration. While there is limited data available on its environmental fate and toxicity, preliminary studies suggest that it may have low bioaccumulation potential due to its high molecular weight and hydrophobic nature. However, further research is needed to fully understand its environmental behavior and potential risks.

In conclusion, 2-Nitro-9,9-diphenyl-9H-fluorene (CAS No. 2108145-19-1) is a versatile compound with a wide range of potential applications in materials science, pharmaceuticals, and organic synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to emerge, it is likely that this compound will play an increasingly important role in advancing our understanding of complex chemical systems and developing innovative solutions to real-world problems.